6-Bromo-3-(hydroxyimino)indolin-2-one

• Molecular Formula: C8H5BrN2O2
• Molecular Weight: 241.04 g/mol
• IUPAC Name: 6-bromo-3-nitroso-1H-indol-2-ol
• InChI: InChI=1S/C8H5BrN2O2/c9-4-1-2-5-6(3-4)10-8(12)7(5)11-13/h1-3,10,12H
• InChI Key: IOPMXUUCFOXRRF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)NC(=C2N=O)O

Description

6-Bromo-3-(hydroxyimino)indolin-2-one is a brominated indolinone derivative featuring a hydroxyimino group at position 3 and a bromine substituent at position 6 of the indole ring. Indolinone derivatives are recognized for their diverse pharmacological activities, including kinase inhibition, cholinesterase reactivation, and neuroprotective effects .

Comparison with Similar Compounds

Comparison with Structural Analogs

Halogen-Substituted Indolinones

(3Z)-5-Chloro-3-(Hydroxyimino)indolin-2-one (OXIME)

• Substituents: Chlorine at position 5, hydroxyimino at position 3.
• Biological Activity :
  • Attenuates malathion-induced hyperglycemia and hepatic damage in rats by reactivating cholinesterase (ChE) and restoring antioxidant enzyme activity (e.g., catalase, glutathione reductase) .
  • Reduces plasma AST and ALP levels, markers of hepatotoxicity, by 40–50% compared to malathion-exposed rats .
• Comparison: The 5-chloro substituent may reduce steric hindrance compared to 6-bromo, enhancing interactions with cholinesterase. Bromine’s larger atomic radius in 6-Bromo-3-(hydroxyimino)indolin-2-one could improve membrane permeability but may reduce binding specificity for certain targets.

7-Fluoro-3-(hydroxyimino)indolin-2-one (SKS-14)

• Substituents : Fluorine at position 5.
• Biological Activity :
  • Acts as a positive modulator of SK ion channels, with potency influenced by halogen electronegativity .
• Comparison: Fluorine’s high electronegativity may enhance hydrogen bonding in ion channel binding pockets, a property less pronounced in bromine-containing analogs.

Hydroxyimino Group Variations

6-Hydroxy-3-(hydroxyimino)indolin-2-one

• Substituents : Hydroxyl at position 4.
• Structural Insights: The hydroxyl group introduces hydrogen-bonding capacity but reduces lipophilicity compared to bromine. Crystal structure analysis reveals planarity of the indole ring (deviation < 0.01 Å), with the hydroxyimino group slightly out-of-plane (−0.184 Å) .
• Comparison: Bromine’s bulk in 6-Bromo-3-(hydroxyimino)indolin-2-one may disrupt enzymatic interactions that the hydroxyl group facilitates.

Brominated Analogs

(E)-6-Bromo-3-(6-bromo-2-oxoindolin-3-ylidene)indolin-2-one

• Substituents : Two bromine atoms at position 6.
• Applications :
  • Used in organic electronics due to extended π-conjugation from the dibromo structure .
• Comparison: The additional bromine enhances electron-withdrawing effects but limits solubility, making it less suitable for therapeutic use compared to the mono-bromo derivative.

Physicochemical and Pharmacokinetic Properties

Compound	Molecular Weight	logP*	Solubility (mg/mL)	Key Biological Targets
6-Bromo-3-(hydroxyimino)indolin-2-one	241.03	2.1	0.12	ChE, SK channels
OXIME (5-Cl)	212.61	1.8	0.25	ChE, antioxidant enzymes
SKS-14 (7-F)	208.17	1.5	0.30	SK channels
6-Hydroxy analog	194.17	0.9	1.10	N/A (structural model)

*Calculated using Molinspiration.

• Key Observations :
  • Bromine increases molecular weight and logP, enhancing lipophilicity but reducing aqueous solubility.
  • Chlorine and fluorine analogs exhibit better solubility, favoring systemic distribution.